Cas no 752242-26-5 (5-Hydroxy-3-isopropoxybenzoic acid)

• Product Name: 5-Hydroxy-3-isopropoxybenzoic acid
• CAS No: 752242-26-5
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 2191343
• Update Time: 2023-08-07

5-Hydroxy-3-isopropoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxy-5-isopropoxybenzoate
• ZJJAKCGVBPXFQM-UHFFFAOYSA-N
• 5-hydroxy-3-isopropoxybenzoic acid
• 3-hydroxy-5-isopropoxy-benzoic acid
• MB22896
• Benzoic acid, 3-hydroxy-5-(1-methylethoxy)-
• 3-HYDROXY-5-(PROPAN-2-YLOXY)BENZOIC ACID
• 5-Hydroxy-3-isopropoxybenzoic acid

• Inchi： 1S/C10H12O4/c1-6(2)14-9-4-7(10(12)13)3-8(11)5-9/h3-6,11H,1-2H3,(H,12,13)
• InChI Key： ZJJAKCGVBPXFQM-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=C(C(=O)O)C=1)O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 202
• XLogP3: 2
• Topological Polar Surface Area: 66.8